Cas no 2138413-29-1 (4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid)

• Product Name: 4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid
• CAS No: 2138413-29-1
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 4641185
• Update Time: 2025-06-13

4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid

• Inchi： 1S/C13H23NO5/c1-9(14-11(17)19-12(2,3)4)13(10(15)16)5-7-18-8-6-13/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： DEIBFKXRYNEZQF-UHFFFAOYSA-N
• SMILES： C1OCCC(C(NC(OC(C)(C)C)=O)C)(C(O)=O)C1

Additional information on 4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid (CAS No. 2138413-29-1)

4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid (CAS No. 2138413-29-1) is a specialized carboxylic acid derivative with a unique oxane ring structure, widely utilized in pharmaceutical and organic synthesis. This compound features a tert-butoxycarbonyl (Boc) protected amine group, making it a valuable intermediate for peptide synthesis and drug development. Its molecular formula and structural complexity have garnered significant attention in research circles, particularly for applications in prodrug design and bioconjugation.

In recent years, the demand for Boc-protected intermediates like 4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid has surged due to their role in targeted drug delivery systems. Researchers are increasingly exploring its potential in cancer therapeutics and neurodegenerative disease research, aligning with trending topics such as precision medicine and small-molecule inhibitors. The compound’s stability under acidic conditions—a hallmark of Boc-group chemistry—makes it ideal for solid-phase peptide synthesis (SPPS), a technique frequently searched in academic and industrial labs.

The synthesis of CAS No. 2138413-29-1 involves multi-step organic reactions, including esterification and amine protection, often discussed in forums on green chemistry and atom economy. Its oxane core contributes to enhanced lipophilicity, a property critical for improving bioavailability in drug candidates—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Analytical techniques like NMR spectroscopy and HPLC-MS are typically employed to verify its purity, addressing common user queries about quality control in fine chemicals.

From an industrial perspective, 4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid is often cataloged by suppliers specializing in building blocks for medicinal chemistry. Its applications extend to protease inhibitor development and enzyme substrate design, areas frequently searched in conjunction with high-throughput screening (HTS). The compound’s compatibility with click chemistry reactions further broadens its utility in biomarker discovery, a trending niche in diagnostics research.

Environmental and regulatory considerations for CAS No. 2138413-29-1 emphasize its classification as a non-hazardous research chemical, compliant with REACH and GMP standards. This aligns with growing user interest in sustainable synthetic routes and lab safety protocols. As the pharmaceutical industry shifts toward fragment-based drug discovery (FBDD), derivatives of this compound are likely to play a pivotal role in designing allosteric modulators—a frequently searched term in drug target databases.

In summary, 4-(1-{[(tert-butoxy)carbonyl]amino}ethyl)oxane-4-carboxylic acid represents a versatile tool for modern chemists, bridging gaps between organic synthesis and biopharmaceutical innovation. Its relevance to cutting-edge topics like AI-driven molecular design and cryo-EM structural analysis ensures continued interest in both academic publications and patent literature.